Cas no 875570-77-7 (4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole)

4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole structure
875570-77-7 structure
Product Name:4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole
CAS No:875570-77-7
MF:C8H14N2O2
MW:170.208961963654
CID:1120177
Update Time:2024-03-05

4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole
    • 1H-Pyrazole, 4-(ethoxymethyl)-3-methoxy-1-methyl-
    • Inchi: 1S/C8H14N2O2/c1-4-12-6-7-5-10(2)9-8(7)11-3/h5H,4,6H2,1-3H3
    • InChI Key: GBZHOEBNGQJWMY-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(COCC)C(OC)=N1

Computed Properties

  • Exact Mass: 170.106
  • Monoisotopic Mass: 170.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3A^2

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 240.0±25.0 °C(Predicted)
  • pka: 1.36±0.10(Predicted)
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